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Introduction

Dibenzyl ether (CAS No. 103-50-4), a benzyl ether with the chemical formula (CeHsCH2)20, is
utilized in various industrial applications, including as a plasticizer, a specialty solvent, and a
fragrance ingredient.[1][2] Given its potential for human and environmental exposure, a
thorough understanding of its toxicological and safety profile is imperative for risk assessment
and safe handling. This technical guide provides a comprehensive overview of the available
toxicology and safety data for dibenzyl ether, with a focus on quantitative data, detailed
experimental methodologies, and visual representations of key processes.

Acute Toxicity

Dibenzyl ether exhibits low acute toxicity via oral and dermal routes of exposure. Ingestion
may lead to nausea, while inhalation of its vapor can also cause nausea due to its odor.[3]
Prolonged skin contact may result in reddening and irritation, and direct contact with the eyes
can cause mild irritation.[3][4]

Table 1: Acute Toxicity of Dibenzyl Ether
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Test Species Route Value Reference
LD50 Rat Oral 2500 mg/kg [5][6]

LD50 Mouse Oral 4300 mg/kg [7]

LD50 Rabbit Dermal >5000 mg/kg [5]

LD50 Rabbit Dermal > 5370 mg/kg [8]

Irritation and Sensitization
Skin and Eye Irritation

Dibenzyl ether is reported to cause mild skin irritation upon prolonged exposure and mild eye
irritation upon direct contact.[3][4][9] In a skin irritation study using rabbits, following OECD Test
Guideline 404, no skin irritation was observed after 24 hours.[8]

Skin Sensitization

Dibenzyl ether is classified as a skin sensitizer.[10][11] However, studies in humans have
shown varied results. A guinea pig maximization test indicated that dibenzyl ether can cause
sensitization.[12] In contrast, a human maximization test at a concentration of 2760 ug/cm?2 and
a human repeated insult patch test (HRIPT) at 2362 pg/cm?2 showed no sensitization reactions.
[12] Based on a weight of evidence approach, a No Expected Sensitization Induction Level
(NESIL) of 2300 pg/cm? has been established for dibenzyl ether.[12]

Repeated Dose Toxicity

A 91-day repeated dose oral toxicity study was conducted in rats in accordance with OECD
Guideline 408.[13][14] Dibenzyl ether was administered in the diet at doses of 62, 196, or 620
mg/kg/day.[13][14] The primary observed effect at the highest dose in females was an increase
in absolute and relative liver weights.[13][14] No other significant toxicological or pathological
effects were noted at any dose level.[13]

Table 2: Repeated Dose Toxicity of Dibenzyl Ether
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Study ] Key Referenc
Species Route Doses NOAEL o
Type Findings e
Increased
62, 196, liver weight
91-day ) 196 o
Rat Oral (diet) 620 in high- [13][14][15]
study mg/kg/day
mg/kg/day dose
females.
No
91-day observed
Rat Oral - 620 mg/kg [8]
study adverse
effect level.

Genotoxicity and Carcinogenicity
Genotoxicity

Dibenzyl ether has been found to be non-genotoxic in available studies.[12] An in vitro
micronucleus test showed that it did not induce a statistically significant increase in micronuclei
in binucleated cells, with or without metabolic activation.[12] This indicates that under the study
conditions, dibenzyl ether is considered non-clastogenic.[12]

Carcinogenicity

There is no evidence to suggest that dibenzyl ether is carcinogenic.[10] Regulatory bodies
such as the International Agency for Research on Cancer (IARC) and the National Toxicology
Program (NTP) have not identified dibenzyl ether as a known, probable, or possible human

carcinogen.[10][16]

Ecotoxicity

Dibenzyl ether is classified as very toxic to aquatic life with long-lasting effects.[5][9][10][11] It
is not readily biodegradable and has a potential for bioaccumulation.[10]

Table 3: Ecotoxicity of Dibenzyl Ether
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Test Species Duration Value Reference
Pseudokirchnerie

EC50 lla subcapitata 72 hours 4,070 pg/L [15]
(Green Alga)

Daphnia magna
EC50 48 hours 770 pg/L [15]
(Water Flea)

Oryzias latipes
LC50 ] 96 hours 6,800 pg/L [15]
(Medaka Fish)

Pseudokirchnerie
NOEC lla subcapitata 72 hours 320 pg/L [15]
(Green Alga)

Daphnia magna
NOEC 21 days 98 ug/L [10][15]
(Water Flea)

Metabolism and Degradation

The metabolic pathway of dibenzyl ether in mammals is not extensively detailed in the
available literature. However, studies on its degradation in microorganisms and through
chemical processes provide insight into its potential biotransformation. The bacterium
Rhodococcus sp. strain DEE5151 has been shown to degrade dibenzyl ether, with benzoic
acid identified as an intermediate.[17] Additionally, dibenzyl ether can undergo chemical
decomposition in the presence of oxygen to form an unstable peroxide, which further breaks
down into benzaldehyde and benzyl alcohol.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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